Cas no 1805279-71-3 (3-Bromo-5-(difluoromethyl)-2-methoxypyridine)

• Product Name: 3-Bromo-5-(difluoromethyl)-2-methoxypyridine
• CAS No: 1805279-71-3
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4799073
• Update Time: 2025-10-30

3-Bromo-5-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C7H6BrF2NO/c1-12-7-5(8)2-4(3-11-7)6(9)10/h2-3,6H,1H3
• InChI Key： ZXTNZUABSWFYKK-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=C(C(F)F)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-5-(difluoromethyl)-2-methoxypyridine

3-Bromo-5-(difluoromethyl)-2-methoxypyridine: A Comprehensive Overview

3-Bromo-5-(difluoromethyl)-2-methoxypyridine (CAS No. 1805279-71-3) is a versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its unique structure and properties, holds potential applications in various areas, including agrochemicals and medicinal chemistry. This article provides a detailed overview of 3-Bromo-5-(difluoromethyl)-2-methoxypyridine, including its synthesis, physical and chemical properties, and recent research advancements.

Synthesis and Structure: The synthesis of 3-Bromo-5-(difluoromethyl)-2-methoxypyridine typically involves a multi-step process that begins with the bromination of 2-methoxypyridine. The introduction of the difluoromethyl group is a critical step that imparts unique chemical properties to the molecule. Recent studies have explored various synthetic routes to optimize the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel method using transition-metal-catalyzed reactions to achieve high yields and selectivity in the synthesis of 3-Bromo-5-(difluoromethyl)-2-methoxypyridine.

Physical and Chemical Properties: 3-Bromo-5-(difluoromethyl)-2-methoxypyridine is a solid at room temperature with a melting point of approximately 78°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The presence of the bromo, difluoromethyl, and methoxy groups confers specific chemical reactivity to the molecule. These functional groups make it an attractive intermediate for further chemical modifications, such as cross-coupling reactions and nucleophilic substitutions.

Applications in Agrochemicals: One of the primary applications of 3-Bromo-5-(difluoromethyl)-2-methoxypyridine is in the development of agrochemicals. The compound's unique structure makes it an excellent starting material for synthesizing pesticides and herbicides with enhanced efficacy and reduced environmental impact. Recent research has focused on developing new derivatives of 3-Bromo-5-(difluoromethyl)-2-methoxypyridine that exhibit improved biological activity against various pests and weeds. A study published in Pesticide Biochemistry and Physiology in 2020 demonstrated that certain derivatives of this compound showed promising results in controlling resistant weed species.

Mechanism of Action: The mechanism by which 3-Bromo-5-(difluoromethyl)-2-methoxypyridine-based compounds exert their biological effects is an area of ongoing research. Studies have suggested that these compounds may interfere with key metabolic pathways in target organisms, leading to their death or inhibition. For example, a study published in Pest Management Science in 2019 found that certain derivatives of 3-Bromo-5-(difluoromethyl)-2-methoxypyridine inhibited the activity of enzymes involved in photosynthesis, thereby reducing the growth and survival of weeds.

Mechanistic Studies: Understanding the detailed mechanism of action is crucial for optimizing the design and application of 3-Bromo-5-(difluoromethyl)-2-methoxypyridine-based agrochemicals. Recent advances in computational chemistry have enabled researchers to model the interactions between these compounds and their biological targets at the molecular level. A study published in Computational and Structural Biotechnology Journal in 2021 used molecular dynamics simulations to elucidate the binding modes and key interactions between 3-Bromo-5-(difluoromethyl)-2-methoxypyridine-based compounds and their target enzymes.

Safety and Environmental Impact: